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Compound of Interest

Compound Name: 4-(Dimethylamino)benzamide

CAS No.: 6083-47-2

Cat. No.: B1268822

Get Quote

Abstract: This technical guide provides a comprehensive overview of the melting point of 4-
(Dimethylamino)benzamide, a critical physicochemical property for researchers, scientists,

and professionals in drug development. The document delineates the theoretical principles of

melting point determination, presents a detailed, field-proven experimental protocol, and

discusses the intrinsic and extrinsic factors influencing this key parameter. By integrating

foundational theory with practical application, this guide serves as an essential resource for

ensuring the identity, purity, and consistency of 4-(Dimethylamino)benzamide in a research

and development setting.

Introduction: The Significance of a Melting Point
In the landscape of chemical and pharmaceutical sciences, the physical properties of a

compound are fundamental to its characterization. Among these, the melting point stands out

as a primary indicator of both identity and purity. For a crystalline solid like 4-
(Dimethylamino)benzamide, the temperature at which it transitions from a solid to a liquid

phase is a distinct characteristic.
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A pure crystalline compound typically exhibits a sharp and narrow melting range, usually within

0.5-1.0°C. Conversely, the presence of impurities will cause a depression of the melting point

and a broadening of the melting range. Therefore, the accurate determination of a substance's

melting point is not merely a routine measurement but a critical first-line analysis in synthesis,

quality control, and drug development workflows. This guide will explore the specific nuances

associated with determining the melting point of 4-(Dimethylamino)benzamide.

Physicochemical Profile of 4-
(Dimethylamino)benzamide
A thorough understanding of a compound begins with its fundamental properties. The key

identifiers and physicochemical characteristics of 4-(Dimethylamino)benzamide are

summarized below.

Property Value Source

IUPAC Name 4-(dimethylamino)benzamide [PubChem][1]

CAS Number 6083-47-2 [PubChem][1]

Molecular Formula C₉H₁₂N₂O [PubChem][1]

Molecular Weight 164.20 g/mol [PubChem][1]

Physical Form Solid, White to off-white [Sigma-Aldrich]

Reported Melting Point 203.5 °C [ChemBK][2]

Reported Melting Range 206-210 °C [Sigma-Aldrich]

Note: Discrepancies in reported melting points can arise from different measurement conditions

and purity levels of the samples tested.

Theoretical Framework for Melting Point Analysis
The melting point of a substance is the temperature at which solid and liquid phases exist in

equilibrium. For an effective and insightful analysis, it is crucial to understand the underlying

principles.
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Purity and Melting Point Depression
The foundational principle is that impurities disrupt the crystal lattice of a solid. To overcome

these disorganized forces requires less energy, resulting in a lower melting temperature. This

phenomenon, known as freezing-point depression, is a colligative property and is one of the

most reliable indicators of sample purity. An impure compound will not only melt at a lower

temperature but will also melt over a wider range.

The Eutectic Point
When a two-component mixture is heated, there is a unique composition at which the two

components will melt simultaneously at a single, sharp temperature. This is known as the

eutectic point, and it is the lowest possible melting temperature for that specific mixture.

Understanding this concept is vital, as a highly impure sample might, by chance, form a

eutectic mixture and exhibit a deceptively sharp melting point.

Key Factors Influencing the Melting Point of 4-
(Dimethylamino)benzamide
The observed melting point is a function of several intrinsic and extrinsic variables. A senior

scientist must consider these factors to interpret results accurately.

Purity: This is the most significant factor. Contaminants from the synthetic route—such as

unreacted starting materials (e.g., 4-(Dimethylamino)benzoic acid) or residual solvents—will

invariably lower and broaden the melting range. Rigorous purification, for instance via

recrystallization, is paramount for obtaining a sharp, accurate melting point.

Polymorphism: This phenomenon occurs when a single compound can crystallize into

multiple, distinct solid-state forms, each with a unique crystal lattice. These different

polymorphs can exhibit different melting points. Benzamide, the parent compound, is known

to be polymorphic, suggesting that 4-(Dimethylamino)benzamide could also potentially

exist in different crystalline forms.[3]

Intermolecular Forces: The relatively high melting point of 4-(Dimethylamino)benzamide
can be attributed to its molecular structure. The primary amide group (-CONH₂) is capable of

strong intermolecular hydrogen bonding. Additionally, the aromatic ring contributes to van der
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Waals forces. The presence of the dimethylamino group increases the molecule's polarity,

further enhancing dipole-dipole interactions.

Heating Rate: From a practical standpoint, the rate of heating during measurement is critical.

If the heating rate is too fast, the sample and the thermometer will not be in thermal

equilibrium, leading to an artificially high and broad observed melting range.

Experimental Protocol: Accurate Melting Point
Determination
This section provides a self-validating, step-by-step methodology for determining the melting

point of 4-(Dimethylamino)benzamide using a modern digital melting point apparatus.

Materials and Equipment
4-(Dimethylamino)benzamide sample

Mortar and pestle

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp)

Spatula

Step-by-Step Procedure
Sample Preparation (The Dry & Fine Rule):

Causality: A finely powdered sample ensures uniform packing and efficient heat transfer. A

dry sample prevents melting point depression by residual solvents.

Action: Place a small amount of the 4-(Dimethylamino)benzamide sample on a clean,

dry watch glass. If the crystals are not a fine powder, gently grind them using a mortar and

pestle. Ensure the sample is completely dry.

Capillary Tube Loading:
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Causality: An improperly packed tube can lead to inaccurate results. Too little sample is

difficult to observe, while too much creates a large thermal gradient within the sample

itself.

Action: Press the open end of a capillary tube into the powdered sample. A small amount

of solid will be forced into the tube. Invert the tube and tap it gently on a hard surface to

pack the solid into the sealed end. Repeat until the sample column is 2-3 mm high.

Initial (Rapid) Determination:

Causality: A preliminary rapid scan saves time by quickly identifying the approximate

melting range.

Action: Place the loaded capillary tube into the heating block of the apparatus. Set a rapid

heating rate (e.g., 10-15°C per minute). Observe the sample and record the approximate

temperature at which it melts. Allow the apparatus to cool significantly.

Accurate (Slow) Determination:

Causality: A slow heating rate (1-2°C per minute) is essential to maintain thermal

equilibrium between the sample, the heating block, and the thermometer, ensuring an

accurate reading.

Action: Use a fresh, properly loaded capillary tube. Set the apparatus to heat quickly to a

temperature approximately 15-20°C below the approximate melting point found in the

previous step. Then, adjust the heating rate to a slow 1-2°C per minute.

Observation and Recording (The T1 and T2 Rule):

Causality: The melting range provides more information than a single point. The start of

melting indicates the presence of impurities, while the completion point is closer to the true

melting point of the bulk material.

Action: Carefully observe the sample.

Record T1: The temperature at which the first drop of liquid appears.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record T2: The temperature at which the entire sample has completely transitioned to a

liquid.

Report: The melting point should be reported as the range T1-T2. For a pure sample of 4-
(Dimethylamino)benzamide, this range should be narrow (e.g., 208-209°C).

Mixed Melting Point for Identity Confirmation (Optional):

Causality: This technique validates the identity of a compound. If two different substances

are mixed, the melting point will be depressed and broadened. If they are the same, the

melting point will remain unchanged.

Action: If you suspect an unknown is 4-(Dimethylamino)benzamide, mix it thoroughly

with an authentic sample. Determine the melting point of the mixture. If no depression is

observed, the unknown is confirmed.

Visualizations
Experimental Workflow
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Caption: Workflow for Accurate Melting Point Determination.
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Purity vs. Melting Behavior
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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